3-(5-bromothiophen-2-yl)-1-(3-chlorophenyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3-(5-bromothiophen-2-yl)-1-(3-chlorophenyl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C14H8BrClN2OS/c15-13-5-4-12(20-13)14-9(8-19)7-18(17-14)11-3-1-2-10(16)6-11/h1-8H
• InChI Key: OHIWHBYCVQHWMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C=C(C(=N2)C3=CC=C(S3)Br)C=O
• Molecular Formula: C14H8BrClN2OS
• Molecular Weight: 367.6 g/mol

Description

3-(5-bromothiophen-2-yl)-1-(3-chlorophenyl)-1H-pyrazole-4-carbaldehyde, also known as BTPCP, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various applications.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques and Crystal Structures : Pyrazole compounds, including those structurally related to 3-(5-bromothiophen-2-yl)-1-(3-chlorophenyl)-1H-pyrazole-4-carbaldehyde, are synthesized using various aliphatic acids and characterized by X-ray single crystal structure determination. These studies provide insights into the molecular configurations and dihedral angles formed between pyrazole and substituted rings, contributing to our understanding of their chemical properties (Loh et al., 2013).

Derivatives and Reactions

• Development of Pyrazole-based Pharmacophores : Research into pyrazole-based compounds has led to the synthesis of various derivatives, including thiazole, thiazoline, and thiazolidinone-5-carboxylic acid derivatives. These compounds have potential pharmacological applications, demonstrating the versatility of pyrazole derivatives in medicinal chemistry (Khalifa, Nossier & Al-Omar, 2017).

Antimicrobial and Anticancer Activities

• Biological Activities of Pyrazole Derivatives : Studies have shown that Schiff bases derived from pyrazole compounds, similar to the one , exhibit significant antimicrobial and anticancer activities. This indicates the potential of such compounds in developing new therapeutic agents (M et al., 2022).

Synthesis under Various Conditions

• Alternative Synthesis Methods : Pyrazole derivatives can also be synthesized under different conditions, such as sonication in ethanol or methanol/glacial acetic acid mixtures. This highlights the adaptability of the synthesis process for these compounds, potentially leading to more efficient production methods (Trilleras et al., 2013).

Molecular Modeling and Supramolecular Assembly

• Structural Characterization and Molecular Interactions : The molecular structures of pyrazole derivatives and their supramolecular assembly provide valuable insights into their chemical behavior. Understanding these interactions is crucial for their potential applications in materials science and pharmaceuticals (Cuartas et al., 2017).

Mechanism of Action

The mechanism of action of this compound is not documented in the search results.

Safety and Hazards

The safety and hazards associated with this compound are not documented in the search results.

Future Directions

The future directions for research or applications of this compound are not documented in the search results.